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Compound of Interest

Compound Name: Hexamethyl tungsten

Cat. No.: B1219911 Get Quote

Technical Support Center: Hexamethyl Tungsten
(W(CH₃)₆)
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

hexamethyl tungsten.

Frequently Asked Questions (FAQs)
Q1: What is hexamethyl tungsten and what are its basic properties?

Hexamethyl tungsten, with the chemical formula W(CH₃)₆, is a red, crystalline, and highly

volatile organometallic compound. It is notable for its air-sensitivity and solubility in various

organic solvents such as petroleum, aromatic hydrocarbons, ethers, carbon disulfide, and

carbon tetrachloride.

Q2: How stable is hexamethyl tungsten at room temperature?

Hexamethyl tungsten is thermally unstable and decomposes at room temperature, even in the

absence of air. This decomposition is a critical factor to consider during its storage and

handling in experimental setups. While solid W(CH₃)₆ decomposes slowly, dilute solutions in

organic solvents exhibit greater stability.
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Q3: What are the primary decomposition products of hexamethyl tungsten at room

temperature?

The thermal decomposition of hexamethyl tungsten at room temperature primarily yields

methane (CH₄) and trace amounts of ethane. A non-volatile black residue is also formed, which

is believed to consist of polymethylene and tungsten. The formation of pure tungsten metal

from this process is considered unlikely.

Q4: What is the approximate stoichiometry of the thermal decomposition of hexamethyl
tungsten?

The approximate stoichiometry for the thermal decomposition has been proposed as follows:

W(CH₃)₆ → 3CH₄ + (CH₂)₃ + W

Q5: What are the primary safety concerns when working with hexamethyl tungsten?

Hexamethyl tungsten is a hazardous material that requires careful handling. Key safety

concerns include:

Explosion Hazard: It can explode even in the absence of air.

Pyrophoricity: It is spontaneously flammable in air.

Reactivity: It reacts violently with oxygen, acids, and halogens.

Q6: How is hexamethyl tungsten synthesized?

There are two primary methods for the synthesis of hexamethyl tungsten:

Methyl Lithium Method: This original method involves the reaction of methyl lithium with

tungsten hexachloride in diethyl ether. However, this method is often reported to give low

yields.

Trimethylaluminium Method: An improved synthesis utilizes trimethylaluminium and

trimethylamine, which generally provides better yields. The stoichiometry for this improved

synthesis is: WCl₆ + 6Al(CH₃)₃ → W(CH₃)₆ + 6Al(CH₃)₂Cl.
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Issue Possible Cause Recommended Action

Red crystalline solid turns into

a black residue.

Thermal decomposition of

hexamethyl tungsten.

This is an expected

decomposition process at

room temperature. To minimize

this, store the compound at

low temperatures (sublimation

occurs at -30 °C) and in a

dark, inert atmosphere. For

experimental use, prepare

fresh solutions and use them

promptly.

Unexpected peaks observed in

¹H or ¹³C NMR spectra.

Presence of decomposition

products (e.g., methane,

ethane) or impurities from

synthesis.

Methane will appear as a

sharp singlet in the ¹H NMR

spectrum. Compare spectra

with literature values for pure

hexamethyl tungsten. If

decomposition is suspected,

repurify the sample by

sublimation if possible, or

synthesize a fresh batch.

A brown solution of

hexamethyl tungsten in diethyl

ether is obtained during

synthesis.

This is the expected color of

the solution from which

hexamethyl tungsten can be

isolated.

Proceed with the isolation and

purification steps of the

synthesis.

Low or no yield during

synthesis using the methyl

lithium method.

This is a common issue with

this synthetic route.

Consider using the improved

synthesis method with

trimethylaluminium, which is

reported to give higher and

more consistent yields.

Sudden pressure buildup in a

sealed container.

Evolution of gaseous

decomposition products

(methane, ethane).

EXTREME CAUTION IS

ADVISED. This indicates rapid

decomposition and a potential

explosion hazard. Do not

handle the container directly. If

possible, vent the container in
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a fume hood with a blast

shield. Always use vessels with

pressure relief mechanisms

when working with or storing

this compound.

Data Presentation
Table 1: Properties of Hexamethyl Tungsten and its Decomposition Products

Property

Hexamethyl

Tungsten

(W(CH₃)₆)

Methane (CH₄) Ethane (C₂H₆)

Polymethylene

& Tungsten

Residue

Appearance
Red, crystalline

solid
Colorless gas Colorless gas Black solid

Molar Mass 274.05 g/mol 16.04 g/mol 30.07 g/mol N/A

Volatility

Extremely

volatile, sublimes

at -30 °C

Gas at room

temperature

Gas at room

temperature
Non-volatile

Solubility

Soluble in

petroleum,

aromatic

hydrocarbons,

ethers, CS₂,

CCl₄

Sparingly soluble

in organic

solvents

Soluble in

organic solvents
Insoluble

Note: Quantitative data on the rate of decomposition of hexamethyl tungsten at room

temperature under various conditions (e.g., solid-state vs. solution, in different solvents, light

exposure) is not readily available in the reviewed literature.

Experimental Protocols
General Protocol for Handling Air-Sensitive Hexamethyl Tungsten
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Given the pyrophoric and explosive nature of hexamethyl tungsten, all manipulations must be

carried out under a strict inert atmosphere (e.g., argon or nitrogen) using Schlenk line or

glovebox techniques.

Inert Atmosphere: Ensure the glovebox or Schlenk line is properly purged and maintained at

low oxygen and moisture levels.

Glassware: All glassware must be oven-dried and cooled under vacuum or an inert

atmosphere before use.

Solvents: Use anhydrous, deoxygenated solvents.

Transfers:

Solid: Use a glovebox for weighing and transferring the solid.

Solution: Use gas-tight syringes or cannulas for transferring solutions.

Storage: Store hexamethyl tungsten in a sealed container, in the dark, and at low

temperatures (below -30 °C) in a refrigerator or freezer approved for flammable materials.

Disposal: Quench any residual hexamethyl tungsten slowly with a high-boiling point alcohol

(e.g., isopropanol) under an inert atmosphere and with cooling. The resulting mixture should

be disposed of as hazardous waste.

Visualizations
Decomposition Pathway of Hexamethyl Tungsten
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Caption: Thermal decomposition of hexamethyl tungsten at room temperature.

To cite this document: BenchChem. [Thermal decomposition of hexamethyl tungsten at room
temperature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219911#thermal-decomposition-of-hexamethyl-
tungsten-at-room-temperature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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